2-(2-Anilinovinyl)-4,5-dihydro-3-(3-sulphonatopropyl)thiazolium
Overview
Description
“2-(2-Anilinovinyl)-4,5-dihydro-3-(3-sulphonatopropyl)thiazolium” is a chemical compound with the molecular formula C14H18N2O3S2 and a molecular weight of 326.429 . It is also known as "2,6-Naphthalene Disulfonic Acid Disodium Salt" .
Molecular Structure Analysis
The molecular structure of this compound consists of 14 carbon atoms, 18 hydrogen atoms, 2 nitrogen atoms, 3 oxygen atoms, and 2 sulfur atoms .Safety and Hazards
Properties
CAS No. |
42825-73-0 |
|---|---|
Molecular Formula |
C14H18N2O3S2 |
Molecular Weight |
326.4 g/mol |
IUPAC Name |
3-[2-(2-anilinoethenyl)-4,5-dihydro-1,3-thiazol-3-ium-3-yl]propane-1-sulfonate |
InChI |
InChI=1S/C14H18N2O3S2/c17-21(18,19)12-4-9-16-10-11-20-14(16)7-8-15-13-5-2-1-3-6-13/h1-3,5-8H,4,9-12H2,(H,17,18,19) |
InChI Key |
DMMOMOLSKPDLPY-UHFFFAOYSA-N |
SMILES |
C1CSC(=[N+]1CCCS(=O)(=O)[O-])C=CNC2=CC=CC=C2 |
Canonical SMILES |
C1CSC(=[N+]1CCCS(=O)(=O)[O-])C=CNC2=CC=CC=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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